Cas no 2138345-67-0 ((3-Amino-2,2-difluoropropyl)(3-fluoropropyl)methylamine)

• Product Name: (3-Amino-2,2-difluoropropyl)(3-fluoropropyl)methylamine
• CAS No: 2138345-67-0
• MF: C₇H₁₅F₃N₂
• MW: 184.202612161636
• CID: 6062416
• PubChem ID: 165462579
• Update Time: 2025-05-30

(3-Amino-2,2-difluoropropyl)(3-fluoropropyl)methylamine Chemical and Physical Properties

Names and Identifiers

• (3-amino-2,2-difluoropropyl)(3-fluoropropyl)methylamine
• 2138345-67-0
• EN300-788607
• (3-Amino-2,2-difluoropropyl)(3-fluoropropyl)methylamine

• Inchi： 1S/C7H15F3N2/c1-12(4-2-3-8)6-7(9,10)5-11/h2-6,11H2,1H3
• InChI Key： STPVUYHJHATZNK-UHFFFAOYSA-N
• SMILES： FC(CN)(CN(C)CCCF)F

Computed Properties

• Exact Mass: 184.11873297g/mol
• Monoisotopic Mass: 184.11873297g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 29.3Ų

Additional information on (3-Amino-2,2-difluoropropyl)(3-fluoropropyl)methylamine

Comprehensive Overview of (3-Amino-2,2-difluoropropyl)(3-fluoropropyl)methylamine (CAS No. 2138345-67-0)

(3-Amino-2,2-difluoropropyl)(3-fluoropropyl)methylamine is a fluorinated amine compound with a unique molecular structure, characterized by its difluoropropyl and fluoropropyl moieties. This compound, identified by CAS No. 2138345-67-0, has garnered significant interest in pharmaceutical and agrochemical research due to its potential as a building block for bioactive molecules. Its structural features, including the presence of fluorine atoms, enhance its lipophilicity and metabolic stability, making it a valuable candidate for drug discovery programs.

In recent years, the demand for fluorinated amines like (3-Amino-2,2-difluoropropyl)(3-fluoropropyl)methylamine has surged, driven by their applications in the development of small-molecule therapeutics and precision agriculture. Researchers are particularly intrigued by its potential to modulate biological targets, such as G-protein-coupled receptors (GPCRs) and enzyme inhibitors. The compound's amino and methylamine functionalities further expand its utility in synthetic chemistry, enabling the creation of diverse derivatives with tailored properties.

The synthesis of CAS No. 2138345-67-0 typically involves multi-step organic reactions, including nucleophilic substitution and reductive amination. Advanced analytical techniques, such as NMR spectroscopy and mass spectrometry, are employed to confirm its purity and structural integrity. Given the growing emphasis on green chemistry, efforts are underway to optimize its production using catalytic methods and sustainable solvents, aligning with global trends in environmentally friendly synthesis.

From a commercial perspective, (3-Amino-2,2-difluoropropyl)(3-fluoropropyl)methylamine is available through specialized chemical suppliers, often in high-purity grades suitable for research and development. Its storage conditions and handling protocols are critical to maintaining stability, as fluorinated compounds can be sensitive to moisture and light. Industry professionals frequently search for technical data sheets (TDS) and safety guidelines to ensure compliance with laboratory standards.

Looking ahead, the compound's versatility positions it as a key player in emerging fields like proteolysis-targeting chimeras (PROTACs) and covalent inhibitors. Its integration into high-throughput screening platforms underscores its relevance in modern drug discovery. As the scientific community continues to explore structure-activity relationships (SAR), CAS No. 2138345-67-0 is poised to contribute to breakthroughs in personalized medicine and targeted therapies.

For researchers seeking custom synthesis or bulk quantities, collaboration with certified manufacturers is recommended to ensure quality and scalability. The compound's patent landscape and regulatory status should also be reviewed to navigate intellectual property considerations. With its multifaceted applications, (3-Amino-2,2-difluoropropyl)(3-fluoropropyl)methylamine exemplifies the intersection of innovation and practical utility in contemporary chemistry.